Cas no 51264-72-3 (Propanoic acid, 2-(3-formylphenoxy)-, ethyl ester)

51264-72-3 structure
Product name:Propanoic acid, 2-(3-formylphenoxy)-, ethyl ester
Propanoic acid, 2-(3-formylphenoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 2-(3-formylphenoxy)-, ethyl ester
- DTXSID301294629
- 51264-72-3
- AKOS010992705
- Ethyl 2-(3-formylphenoxy)propanoate
-
- Inchi: InChI=1S/C12H14O4/c1-3-15-12(14)9(2)16-11-6-4-5-10(7-11)8-13/h4-9H,3H2,1-2H3
- InChI Key: JEIHVBNSVKDDTM-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 222.08920892Da
- Monoisotopic Mass: 222.08920892Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 2
Propanoic acid, 2-(3-formylphenoxy)-, ethyl ester Related Literature
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Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
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Hannah F. Gaiser,Ana Kuzmanoski,Claus Feldmann RSC Adv., 2019,9, 10195-10200
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Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
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